Dimethylstilbestrol
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Overview
Description
Dimethylstilbestrol is a stilbenoid.
Scientific Research Applications
Biomedical Applications
Dimethylstilbestrol and its analogs, like pterostilbene, exhibit various biological activities with significant biomedical applications. Research has delved into its use in inflammatory dermatoses, photoprotection, cancer prevention and therapy, insulin sensitivity regulation, cardiovascular diseases, aging, and memory and cognition enhancement. The high in vivo bioavailability of pterostilbene, a dimethylated analog of resveratrol, underscores its potential as a functional phytonutrient and a drug candidate for multiple biomedical uses (Estrela et al., 2013).
Neuroprotective Effects in Multiple Sclerosis
Dimethyl fumarate, a derivative, has demonstrated its potential in the treatment of multiple sclerosis through various mechanisms. It has been shown to exert neuroprotective effects by activating the Nrf2 antioxidant pathway, leading to the protection of neurons and astrocytes against oxidative stress. The potential of dimethyl fumarate to modulate the immune system and protect neural tissue makes it a promising candidate for the treatment of neuroinflammatory conditions (Linker et al., 2011).
Transdermal Delivery for Alzheimer's Disease
Research has explored the feasibility of transdermal delivery of dimethyl fumarate for the treatment of neurodegenerative diseases like Alzheimer's Disease. The study focused on the permeation of dimethyl fumarate using various penetration enhancers, suggesting its potential as a candidate for transdermal drug delivery (Ameen & Michniak-Kohn, 2017).
Impact on Cellular and Molecular Mechanisms
Dimethyl fumarate has been studied for its effects on cellular respiration and mitochondrial function. It has been reported to exhibit an indirect effect on respiratory chain complex I, suggesting a new cellular signaling pathway with implications for cellular metabolism and mitochondrial regulation (El-Mir et al., 2000).
properties
CAS RN |
552-80-7 |
---|---|
Molecular Formula |
C16H16O2 |
Molecular Weight |
240.3 g/mol |
IUPAC Name |
4-[(E)-3-(4-hydroxyphenyl)but-2-en-2-yl]phenol |
InChI |
InChI=1S/C16H16O2/c1-11(13-3-7-15(17)8-4-13)12(2)14-5-9-16(18)10-6-14/h3-10,17-18H,1-2H3/b12-11+ |
InChI Key |
XPINIPXARSNZDM-VAWYXSNFSA-N |
Isomeric SMILES |
C/C(=C(/C)\C1=CC=C(C=C1)O)/C2=CC=C(C=C2)O |
SMILES |
CC(=C(C)C1=CC=C(C=C1)O)C2=CC=C(C=C2)O |
Canonical SMILES |
CC(=C(C)C1=CC=C(C=C1)O)C2=CC=C(C=C2)O |
Other CAS RN |
13366-36-4 552-80-7 |
synonyms |
alpha,alpha'-dimethyl-4,4'-stilbenediol dimethylstilbestrol dimethylstilbestrol, (E)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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